![molecular formula C17H15NO3 B6282036 2-[4-(benzyloxy)-1H-indol-3-yl]acetic acid CAS No. 1464-12-6](/img/no-structure.png)
2-[4-(benzyloxy)-1H-indol-3-yl]acetic acid
Description
“2-[4-(benzyloxy)-1H-indol-3-yl]acetic acid” is a complex organic compound. It is a monocarboxylic acid, an ether, and a member of benzenes . It is functionally related to a benzyl alcohol and a glycolic acid . It is a phenoxy compound that inhibits the enzyme amide and has been used to treat metabolic disorders .
Synthesis Analysis
The synthesis of compounds similar to “2-[4-(benzyloxy)-1H-indol-3-yl]acetic acid” involves various methods. For instance, a general approach for the synthesis of 1-(1H-indol-3-yl)-3,3-dimercaptoprop-2-en-1-one and 5-(1H-indol-3-yl)-3H-1,2-dithiole-3-thione was performed . They are currently used as efficient precursors for the synthesis of some new compounds bearing five- and/or six-membered heterocyclic moieties .Molecular Structure Analysis
The molecular structure of “2-[4-(benzyloxy)-1H-indol-3-yl]acetic acid” can be analyzed using various spectroscopic techniques such as FT-IR, UV–Vis, NMR, ESR, SEM, fluorescence, mass spectrometry, elemental analysis (CHN), and physical studies (TGA, XRD, molar conductance, melting point) . The Schiff base ligands coordinated via nitrogen of azomethine and deprotonated phenolic oxygen atoms (ONO) with metal ions in a 1:1 molar ratio .Chemical Reactions Analysis
Carboxylic acids, like “2-[4-(benzyloxy)-1H-indol-3-yl]acetic acid”, are not reactive enough to undergo nucleophilic addition directly, but their reactivity is greatly enhanced in the presence of a strong acid such as HCl or H2SO4 . The mineral acid protonates the carbonyl-group oxygen atom, thereby giving the carboxylic acid a positive charge and rendering it much more reactive toward nucleophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-[4-(benzyloxy)-1H-indol-3-yl]acetic acid” include its molecular weight, which is 281.31 g/mol . It also has a specific InChI code . The compound is stable up to 150 °C .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[4-(benzyloxy)-1H-indol-3-yl]acetic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-bromo-1H-indole", "benzyl alcohol", "sodium hydride", "bromine", "acetic anhydride", "sodium acetate", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Bromination of 4-bromo-1H-indole with bromine in acetic acid to yield 4-bromo-1H-indole-3-acetic acid", "Step 2: Reduction of 4-bromo-1H-indole-3-acetic acid with sodium hydride in diethyl ether to yield 4-indol-3-ylacetic acid", "Step 3: Protection of the indole nitrogen with benzyl alcohol in the presence of hydrochloric acid to yield 4-(benzyloxy)-1H-indol-3-ylacetic acid", "Step 4: Esterification of 4-(benzyloxy)-1H-indol-3-ylacetic acid with acetic anhydride in the presence of sodium acetate to yield 2-[4-(benzyloxy)-1H-indol-3-yl]acetic acid", "Step 5: Removal of the benzyl protecting group with sodium hydroxide in water to yield the final product, 2-[4-(benzyloxy)-1H-indol-3-yl]acetic acid" ] } | |
CAS RN |
1464-12-6 |
Product Name |
2-[4-(benzyloxy)-1H-indol-3-yl]acetic acid |
Molecular Formula |
C17H15NO3 |
Molecular Weight |
281.3 |
Purity |
95 |
Origin of Product |
United States |
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